

(-)-Fenfluramine Hydrochloride: A Technical Guide for Basic Research Applications

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: (-)-Fenfluramine hydrochloride

CAS No.: 3616-78-2

Cat. No.: B1672502

[Get Quote](#)

This guide provides an in-depth technical overview of **(-)-Fenfluramine hydrochloride** for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of facts to offer field-proven insights into the compound's mechanism, its application in basic research, and detailed methodologies for its use in laboratory settings.

Part 1: Unveiling (-)-Fenfluramine Hydrochloride: A Molecule with a Storied Past

Originally developed in the 1960s and approved by the FDA in 1973 as an appetite suppressant, fenfluramine's journey has been a complex one.^{[1][2][3]} Initially marketed for weight loss, often in combination with phentermine ("Fen-Phen"), it was withdrawn from the market in 1997 due to concerns about cardiotoxicity, specifically valvular heart disease and pulmonary hypertension.^{[2][4]} These adverse effects were primarily linked to the activation of serotonin 5-HT_{2B} receptors on heart valves by its metabolite, norfenfluramine.^[1]

However, the potent serotonergic activity of fenfluramine led to its re-investigation for neurological conditions.^{[2][4]} This culminated in its repurposing and subsequent FDA approval in 2020 under the trade name Fintepla® for the treatment of seizures associated with Dravet

syndrome and later, Lennox-Gastaut syndrome (LGS), two severe forms of childhood-onset epilepsy.[5][6][7][8] The doses used for epilepsy treatment are significantly lower than those used for weight loss.[5][9]

Chemically, **(-)-Fenfluramine hydrochloride** is the hydrochloride salt of the levorotatory enantiomer of fenfluramine, a substituted amphetamine.[1]

Part 2: Deconstructing the Core Mechanism of Action

(-)-Fenfluramine hydrochloride's pharmacological effects are multifaceted, primarily revolving around its profound impact on the serotonin (5-hydroxytryptamine, 5-HT) system. More recent research has also highlighted its interaction with the sigma-1 receptor, adding another layer to its mechanism.[10][11][12][13]

A Dual-Action Serotonergic Modulator

(-)-Fenfluramine is a potent serotonin-releasing agent (SRA).[1][14] Its primary mechanism involves a dual action on serotonergic neurons:

- **Inhibition of Serotonin Reuptake:** It blocks the serotonin transporter (SERT), preventing the reabsorption of serotonin from the synaptic cleft back into the presynaptic neuron.[2][14]
- **Promotion of Serotonin Release:** It disrupts the vesicular storage of serotonin by interacting with the vesicular monoamine transporter 2 (VMAT2), leading to an increased release of serotonin into the synapse.[1][14]


The net effect is a significant elevation of extracellular serotonin levels, which enhances serotonergic neurotransmission.[2][14] While it has a lesser effect on norepinephrine and dopamine systems, these actions may contribute to its overall pharmacological profile.[1][14]

The Intriguing Role of the Sigma-1 Receptor

Beyond its classic serotonergic actions, (-)-Fenfluramine has been identified as a positive modulator of the sigma-1 (σ_1) receptor.[1][10][11][12] The σ_1 receptor is a chaperone protein that modulates various voltage-gated ion channels and neurotransmitter receptors, influencing both excitatory and inhibitory neurotransmission.[9] This interaction is believed to contribute to

its anticonvulsant properties, potentially by helping to balance excitatory (glutamatergic) and inhibitory (GABAergic) neural networks.^{[10][11][12]} In vitro and in vivo studies have linked this positive modulatory effect to its anti-seizure activities.^[11]

Diagram of (-)-Fenfluramine's Mechanism of Action



[Click to download full resolution via product page](#)

Caption: Dual mechanism of **(-)-Fenfluramine hydrochloride** action.

Receptor Binding Profile

While (-)-Fenfluramine itself has a weak affinity for serotonin receptors, its primary active metabolite, norfenfluramine, exhibits high affinity for several 5-HT₂ receptor subtypes.[\[1\]](#)[\[11\]](#)[\[12\]](#)

Receptor Subtype	(-)-Fenfluramine Affinity	Norfenfluramine Affinity	Primary Effect	Reference
5-HT _{2A}	Low	Moderate	Agonist	[1] [11] [12]
5-HT _{2B}	Very Weak	High	Agonist (implicated in cardiotoxicity at high doses)	[1] [11] [12]
5-HT _{2C}	Very Weak	High	Agonist (contributes to appetite suppression)	[1] [11] [12]
Sigma-1 (σ_1)	High	-	Positive Modulator	[1] [11] [12]
Beta 2-adrenergic	Micromolar	Micromolar	-	[11] [12]

Pharmacokinetics and Metabolism

(-)-Fenfluramine is rapidly absorbed after oral administration, reaching peak plasma concentrations in 3-5 hours.[\[3\]](#) It is primarily metabolized in the liver by cytochrome P450 enzymes (CYP1A2, CYP2B6, and CYP2D6) to its active metabolite, norfenfluramine.[\[15\]](#)[\[16\]](#) The elimination half-life of fenfluramine ranges from 13 to 30 hours. Norfenfluramine has a longer half-life, approximately 1.5 to 2 times that of the parent compound. It is important to note that clearance may be faster in children when adjusted for weight.[\[3\]](#)

Part 3: Basic Research Applications & Methodologies

(-)-Fenfluramine hydrochloride is a valuable tool for a range of basic research applications, primarily due to its potent and relatively selective effects on the serotonergic system.

Modeling Serotonergic Neurotransmission

Causality: To understand the role of serotonin in various physiological processes (e.g., mood, appetite, sleep) and pathological states, it is crucial to have pharmacological tools that can acutely and robustly modulate serotonergic activity. (-)-Fenfluramine serves this purpose by inducing a massive release of endogenous serotonin, allowing researchers to study the downstream consequences.

In Vitro Serotonin Release Assay

This protocol provides a method to quantify the amount of serotonin released from isolated nerve terminals (synaptosomes) in response to (-)-Fenfluramine.

Protocol:

- Synaptosome Preparation:
 - Euthanize a rodent (e.g., Sprague-Dawley rat) in accordance with institutional animal care and use committee (IACUC) guidelines.
 - Rapidly dissect the brain region of interest (e.g., striatum, hippocampus) in ice-cold sucrose buffer (0.32 M sucrose, 10 mM HEPES, pH 7.4).
 - Homogenize the tissue in 10 volumes of sucrose buffer using a Dounce homogenizer.
 - Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.
 - Transfer the supernatant to a new tube and centrifuge at 17,000 x g for 20 minutes at 4°C to pellet the synaptosomes.

- Resuspend the synaptosome pellet in a physiological buffer (e.g., Krebs-Ringer buffer).
- Serotonin Release Assay:
 - Pre-incubate the synaptosomes with [3H]-serotonin to allow for uptake into the vesicles.
 - Wash the synaptosomes to remove excess extracellular [3H]-serotonin.
 - Aliquot the loaded synaptosomes into tubes containing varying concentrations of **(-)-Fenfluramine hydrochloride** or vehicle control.
 - Incubate for a defined period (e.g., 10-20 minutes) at 37°C.
 - Terminate the release by rapid filtration or centrifugation.
 - Measure the amount of [3H]-serotonin released into the supernatant and remaining in the synaptosomes using a scintillation counter.
 - Express the results as a percentage of total [3H]-serotonin released.

In Vivo Microdialysis in Rodent Models

This technique allows for the real-time measurement of extracellular serotonin levels in the brain of a freely moving animal.

Protocol:

- Surgical Implantation of Microdialysis Probe:
 - Anesthetize the animal (e.g., rat or mouse) and place it in a stereotaxic frame.
 - Implant a guide cannula targeting the brain region of interest (e.g., prefrontal cortex, nucleus accumbens).
 - Secure the cannula to the skull with dental cement and allow the animal to recover for several days.
- Microdialysis Experiment:

- On the day of the experiment, insert a microdialysis probe through the guide cannula.
- Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a low flow rate (e.g., 1-2 $\mu\text{L}/\text{min}$).
- Collect baseline dialysate samples at regular intervals (e.g., every 20 minutes).
- Administer **(-)-Fenfluramine hydrochloride** (e.g., 2.0 mg/kg, intraperitoneally) or vehicle. [\[17\]](#)
- Continue collecting dialysate samples for several hours post-injection.
- Analyze the serotonin concentration in the dialysate samples using high-performance liquid chromatography with electrochemical detection (HPLC-ED).
- Express the results as a percentage change from baseline serotonin levels.

Experimental Workflow for In Vivo Microdialysis



[Click to download full resolution via product page](#)

Caption: Workflow for a typical in vivo microdialysis experiment.

Investigating Seizure Pathophysiology

Causality: The proven efficacy of (-)-Fenfluramine in treating severe epilepsies makes it an essential tool for dissecting the underlying pathophysiology of these disorders. By studying its effects in animal models, researchers can explore the role of serotonergic and sigma-1 receptor pathways in seizure generation and propagation.

Use in Genetic Models of Epilepsy:

- **Dravet Syndrome Models:** Zebrafish and mouse models with mutations in the SCN1A gene, which are characteristic of Dravet syndrome, are commonly used.[\[18\]](#) (-)-Fenfluramine can

be administered to these models to assess its impact on seizure frequency, duration, and mortality (including models of Sudden Unexpected Death in Epilepsy - SUDEP).[\[11\]](#)[\[12\]](#)

- Lennox-Gastaut Syndrome Models: While more complex to model, various chemically-induced or genetic models that recapitulate the features of LGS can be employed to study the effects of (-)-Fenfluramine on different seizure types, such as drop seizures.[\[5\]](#)[\[7\]](#)

Electrophysiological Studies:

- In vitro brain slice electrophysiology can be used to examine how (-)-Fenfluramine modulates neuronal excitability and synaptic transmission in relevant brain circuits (e.g., hippocampus, cortex).
- Researchers can record pre- and post-synaptic currents to determine how the enhanced serotonin levels affect glutamatergic and GABAergic signaling.

Studies on Neurotoxicity

Causality: At high doses, fenfluramine has been shown to cause long-term depletion of serotonin in the brain, indicative of neurotoxicity to serotonergic neurons.[\[17\]](#)[\[19\]](#)[\[20\]](#)

Understanding the mechanisms and dose-response relationship of this neurotoxicity is critical for safety assessment and for differentiating therapeutic from toxic effects.

Protocol for Assessing Serotonergic Neurotoxicity in Rodents:

- Dosing Regimen: Administer a high-dose regimen of **(-)-Fenfluramine hydrochloride** to rodents (e.g., 6.25 mg/kg, twice daily for four days in rats).[\[17\]](#) This contrasts with therapeutic anticonvulsant doses, which are typically much lower (e.g., 0.7 mg/kg/day).[\[6\]](#)
- Washout Period: Allow for a washout period of at least two weeks to distinguish between acute pharmacological effects and long-term neurotoxic changes.
- Tissue Analysis:
 - Euthanize the animals and dissect brain regions rich in serotonergic innervation (e.g., cortex, striatum, hippocampus).

- Measure serotonin and its metabolite 5-hydroxyindoleacetic acid (5-HIAA) levels using HPLC-ED. A significant and persistent reduction in these markers is indicative of neurotoxicity.
- Perform immunohistochemistry to visualize and quantify the density of serotonin transporter (SERT)-positive axons and terminals. A reduction in SERT-immunoreactivity suggests damage to serotonergic neurons.

Part 4: Data Interpretation and Considerations

- **Translational Relevance:** While preclinical models provide invaluable insights, it is crucial to consider the translational relevance of the findings. Dose-response relationships and metabolic differences between species must be carefully evaluated.
- **Safety Profile:** The primary safety concern with fenfluramine is cardiotoxicity.^[1] While this is associated with higher doses and activation of 5-HT_{2B} receptors, it remains a critical consideration in any research involving this compound. Regular cardiovascular monitoring is standard in clinical use.^{[21][22]}
- **Off-Target Effects:** The most common side effects observed in clinical trials at therapeutic doses include decreased appetite, fatigue, and diarrhea.^{[6][21][23]} These should be monitored in animal studies as potential confounders.

Part 5: Conclusion and Future Directions

(-)-Fenfluramine hydrochloride is a powerful pharmacological tool with a rich history and a renewed purpose in neuroscience research. Its potent effects on the serotonergic system, coupled with its newly appreciated activity at the sigma-1 receptor, make it invaluable for studying synaptic transmission, seizure pathophysiology, and the intricate roles of serotonin in the central nervous system. By employing the rigorous methodologies outlined in this guide, researchers can continue to unlock the complexities of this fascinating compound and its therapeutic potential.

Future research should continue to explore the precise contribution of the sigma-1 receptor to its anticonvulsant effects, its potential for treating other neurological and psychiatric disorders characterized by serotonergic dysregulation, and the long-term neurodevelopmental impacts of its use in pediatric populations.

References

- Wikipedia. Fenfluramine. [\[Link\]](#)
- Cross, J. H., & Auvin, S. (2022). Evaluating fenfluramine hydrochloride as an oral solution for the treatment of seizures associated with Lennox-Gastaut syndrome. *Expert Opinion on Pharmacotherapy*, 23(15), 1735–1744. [\[Link\]](#)
- Le-Pendu, F., & Le-Pendu, Y. (1982). Functional consequences of fenfluramine neurotoxicity. *Pharmacology Biochemistry and Behavior*, 17(2), 349–352. [\[Link\]](#)
- Caccia, S., & Garattini, S. (1979). Pharmacokinetics of fenfluramine enantiomers in man. *European Journal of Drug Metabolism and Pharmacokinetics*, 4(3), 129–132. [\[Link\]](#)
- Patsnap Synapse. (2024). What is the mechanism of Fenfluramine Hydrochloride? [\[Link\]](#)
- withpower.com. Fenfluramine for Dravet Syndrome. [\[Link\]](#)
- NIHR Innovation Observatory. (2019). Fenfluramine hydrochloride for treatment of seizures associated with Lennox-Gastaut syndrome. [\[Link\]](#)
- Itzhak, Y., Ali, S. F., & Cadet, J. L. (1995). Fenfluramine-induced serotonergic neurotoxicity in mice: lack of neuroprotection by inhibition/ablation of nNOS. *Brain Research*, 695(2), 187–192. [\[Link\]](#)
- Schoonjans, A. S., & Ceulemans, B. (2022). A critical evaluation of fenfluramine hydrochloride for the treatment of Dravet syndrome. *Expert Review of Neurotherapeutics*, 22(5), 351–364. [\[Link\]](#)
- Knupp, K. G., Scheffer, I. E., Ceulemans, B., Sullivan, J. E., Nickels, K. C., Lagae, L., Guerrini, R., Zuberi, S. M., Nabbout, R., Riney, K., Shore, S., Agarwal, A., Lock, M., Farfel, G. M., Galer, B. S., Gammaitoni, A. R., Davis, R., & Gil-Nagel, A. (2022). Efficacy and Safety of Fenfluramine for the Treatment of Seizures Associated with Lennox-Gastaut Syndrome: A Randomized Clinical Trial. *JAMA Neurology*, 79(6), 554–564. [\[Link\]](#)
- Patsnap Synapse. (2024). What is Fenfluramine Hydrochloride used for? [\[Link\]](#)
- New Drug Approvals. (2021). Fenfluramine Hydrochloride. [\[Link\]](#)

- Specchio, N., Pietrafusa, N., & Trivisano, M. (2020). Efficacy and safety of Fenfluramine hydrochloride for the treatment of seizures in Dravet syndrome: A real-world study. *Epilepsia*, 61(11), 2405–2414. [\[Link\]](#)
- Sourbron, J., et al. (2023). Fenfluramine: a plethora of mechanisms? *Frontiers in Neurology*, 14, 1175501. [\[Link\]](#)
- Strzelczyk, A., & Pringsheim, M. (2022). Fenfluramine in clinical practice: new therapy option for Dravet and Lennox–Gastaut syndromes. *Zeitschrift für Epileptologie*, 35(4), 312–319. [\[Link\]](#)
- NeurologyLive. (2020). Fenfluramine Demonstrates Efficacy in Lennox-Gastaut Syndrome in Phase 3 Results. [\[Link\]](#)
- Practical Neurology. (2022). Fenfluramine Safe and Effective for Treatment of Seizures in Lennox-Gastaut Syndrome. [\[Link\]](#)
- The Pharmaceutical Journal. (2019). Trial confirms antiepileptic effects of fenfluramine in children with Dravet syndrome. [\[Link\]](#)
- NeurologyLive. (2020). Fenfluramine Proves Durable in Dravet Syndrome Open-Label Extension. [\[Link\]](#)
- Drugs.com. (2025). Fenfluramine (Professional Patient Advice). [\[Link\]](#)
- PubChem. Fenfluramine. [\[Link\]](#)
- Sourbron, J., et al. (2023). Fenfluramine: a plethora of mechanisms? *Frontiers in Neurology*, 14, 1175501. [\[Link\]](#)
- Sourbron, J., et al. (2023). Fenfluramine: a plethora of mechanisms? *Frontiers in Neurology*, 14, 1175501. [\[Link\]](#)
- Wikipedia. Monoamine neurotoxin. [\[Link\]](#)
- Schuster, C. R., Lewis, M., & Seiden, L. S. (1986). Fenfluramine: neurotoxicity. *Psychopharmacology Bulletin*, 22(1), 148–151. [\[Link\]](#)

- Sahu, J. K., et al. (2022). Fenfluramine: A Review of Pharmacology, Clinical Efficacy, and Safety in Epilepsy. *Journal of Central Nervous System Disease*, 14, 11795735221114513. [\[Link\]](#)
- Sullivan, J., et al. (2020). Fenfluramine HCl (Fintepla) provides long-term clinically meaningful reduction in seizure frequency: Analysis of an ongoing open-label extension study. *Epilepsia*, 61(11), 2396-2404. [\[Link\]](#)
- ResearchGate. (2023). Therapeutic drug monitoring of fenfluramine in clinical practice: Pharmacokinetic variability and impact of concomitant antiseizure medications. [\[Link\]](#)
- American Epilepsy Society. (2023). Pharmacokinetics of fenfluramine and its active metabolite norfenfluramine in patients with lennox-gastaut syndrome. [\[Link\]](#)
- Sahu, J. K., et al. (2022). Fenfluramine: A Review of Pharmacology, Clinical Efficacy, and Safety in Epilepsy. *Journal of Central Nervous System Disease*, 14, 11795735221114513. [\[Link\]](#)
- Google Patents. (2021). Fenfluramine compositions and methods of preparing the same.
- Perry, M. S., et al. (2021). Early diagnosis and experimental treatment with fenfluramine via the Investigational New Drug mechanism in a boy with Dravet Syndrome and recurrent status epilepticus. *Epilepsy & Behavior Reports*, 16, 100473. [\[Link\]](#)
- Ailani, J., & Ailani, J. (2023). Reintroducing Fenfluramine as a Treatment for Seizures: Current Knowledge, Recommendations and Gaps in Understanding. *Journal of Central Nervous System Disease*, 15, 11795735231198691. [\[Link\]](#)
- ClinicalTrials.gov. (2020). Treatment of Dravet Syndrome With Fenfluramine (Expanded Access Protocol). [\[Link\]](#)
- Rodríguez-Muñoz, M., et al. (2018). Fenfluramine diminishes NMDA receptor-mediated seizures via its mixed activity at serotonin 5HT2A and type 1 sigma receptors. *Oncotarget*, 9(33), 23135–23151. [\[Link\]](#)
- Sullivan, J., et al. (2021). Fenfluramine in the treatment of Dravet syndrome: Results of a third randomized, placebo-controlled clinical trial. *Epilepsia*, 62(9), 2245-2256. [\[Link\]](#)

- Google Patents. (2021).
- Martin, P., et al. (2021). Stereoselective Analysis of the Antiseizure Activity of Fenfluramine and Norfenfluramine in Mice: Is l-Norfenfluramine a Better Follow-Up Compound to Racemic-Fenfluramine? *Molecules*, 26(11), 3163. [[Link](#)]
- Scheffer, I. E., et al. (2025). Long-term safety and effectiveness of fenfluramine in children and adults with Dravet syndrome. *Epilepsia*. [[Link](#)]
- ResearchGate. (2021). Serotonin 5-HT₄ receptors play a critical role in the action of fenfluramine to block seizure-induced sudden death in a mouse model of SUDEP. [[Link](#)]
- Dinday, M. T., & Baraban, S. C. (2015). Efficacy of Fenfluramine and Norfenfluramine Enantiomers and Various Antiepileptic Drugs in a Zebrafish Model of Dravet Syndrome. *PLoS One*, 10(7), e0132537. [[Link](#)]
- PCORI Horizon Scanning Database. (2020). Fenfluramine (Fintepla) to treat Dravet syndrome. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Fenfluramine - Wikipedia [en.wikipedia.org]
- 2. Fenfluramine | C₁₂H₁₆F₃N | CID 3337 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Fenfluramine: A Review of Pharmacology, Clinical Efficacy, and Safety in Epilepsy - PMC [pmc.ncbi.nlm.nih.gov]
- 4. EP3800177A1 - Fenfluramine compositions and methods of preparing the same - Google Patents [patents.google.com]
- 5. Evaluating fenfluramine hydrochloride as an oral solution for the treatment of seizures associated with Lennox-Gastaut syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

- 6. Fenfluramine for Dravet Syndrome - Recruiting Participants for Phase Phase 4 Clinical Trial 2025 | Power | Power [withpower.com]
- 7. io.nihr.ac.uk [io.nihr.ac.uk]
- 8. A critical evaluation of fenfluramine hydrochloride for the treatment of Dravet syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Fenfluramine in clinical practice: new therapy option for Dravet and Lennox–Gastaut syndromes | springermedizin.de [springermedizin.de]
- 10. researchgate.net [researchgate.net]
- 11. Fenfluramine: a plethora of mechanisms? - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Frontiers | Fenfluramine: a plethora of mechanisms? [frontiersin.org]
- 13. Long-term safety and effectiveness of fenfluramine in children and adults with Dravet syndrome - PMC [pmc.ncbi.nlm.nih.gov]
- 14. What is the mechanism of Fenfluramine Hydrochloride? [synapse.patsnap.com]
- 15. drugs.com [drugs.com]
- 16. researchgate.net [researchgate.net]
- 17. Functional consequences of fenfluramine neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. horizonscandb.pcori.org [horizonscandb.pcori.org]
- 19. Fenfluramine-induced serotonergic neurotoxicity in mice: lack of neuroprotection by inhibition/ablation of nNOS - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. Fenfluramine: neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. Efficacy and safety of Fenfluramine hydrochloride for the treatment of seizures in Dravet syndrome: A real-world study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. researchgate.net [researchgate.net]
- 23. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
- To cite this document: BenchChem. [(–)-Fenfluramine Hydrochloride: A Technical Guide for Basic Research Applications]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1672502/docs#fenfluramine-hydrochloride-a-technical-guide-for-basic-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)